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Compound of Interest

Compound Name: 3-Chloro-4-methylbenzoic acid

Cat. No.: B1581989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Chloro-4-methylbenzoic acid, identified by the CAS number 5162-82-3, is a substituted

aromatic carboxylic acid that serves as a pivotal intermediate in the synthesis of a diverse

range of chemical compounds.[1] Its structural features, including a chloro and a methyl group

on the benzoic acid backbone, impart unique reactivity that is leveraged in the development of

pharmaceuticals, agrochemicals, and specialty polymers.[1] This technical guide provides a

comprehensive overview of its chemical and physical properties, safety information, and its role

as a versatile building block in organic synthesis.

Chemical and Physical Properties
The distinct physical and chemical characteristics of 3-Chloro-4-methylbenzoic acid are

foundational to its application in various synthetic protocols. These properties are summarized

below.
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Identifier Value

CAS Number 5162-82-3[1][2][3]

Common Synonyms
3-Chloro-p-toluic acid, 3-Chloro-4-toluic acid[1]

[4]

Molecular Formula C₈H₇ClO₂[1][5]

Molecular Weight 170.59 g/mol [1][5]

PubChem CID 78840[1]

MDL Number MFCD00045841[1][3]

Physicochemical Data
Property Value

Appearance
Off-white to yellow or white to light red/green

crystalline powder[1][4]

Melting Point
198-202 °C[1], 200.0 to 204.0 °C[4], 208 °C[2]

[6]

Boiling Point 105-107 °C at 6.5 Torr[2][6]

Density (Predicted) 1.310 ± 0.06 g/cm³[2][6]

pKa (Predicted) 4.00 ± 0.10[2][6]

Vapor Pressure 0.000381 mmHg at 25°C[2]

Flash Point 138°C[2]

Solubility
Solvent Solubility

DMSO Sparingly soluble[2][6]

Methanol Slightly soluble[2][6], Soluble[4]
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Reactivity and Synthetic Applications
3-Chloro-4-methylbenzoic acid is a valuable intermediate in organic synthesis due to the

reactivity of its carboxylic acid group and the influence of the chloro and methyl substituents on

the aromatic ring.

The carboxylic acid moiety can readily undergo reactions such as esterification and amidation.

A common strategy involves the initial conversion of the carboxylic acid to a more reactive acid

chloride, typically using reagents like thionyl chloride (SOCl₂) or oxalyl chloride. This activated

intermediate, 3-chloro-4-methylbenzoyl chloride, can then be reacted with a wide range of

nucleophiles to form esters and amides.[7]

The chloro and methyl groups on the aromatic ring direct further electrophilic aromatic

substitution reactions, influencing the position of incoming substituents.[7] The chlorine atom

can also participate in transition metal-catalyzed cross-coupling reactions, such as the Heck

and Sonogashira reactions, allowing for the introduction of alkenyl and alkynyl groups,

respectively.[7]

This versatile reactivity makes 3-Chloro-4-methylbenzoic acid a key precursor in the

synthesis of various molecules, including:

Pharmaceuticals: It is particularly noted for its use in the development of anti-inflammatory

and analgesic drugs.[1][7]

Agrochemicals: The compound is a building block for herbicides and fungicides, contributing

to the creation of effective crop protection agents.[1]

Polymers and Dyes: It serves as an intermediate in the production of specialty polymers,

coatings, adhesives, and pigments.[1]

Experimental Protocols
While specific, detailed experimental protocols published in peer-reviewed journals for the

synthesis or direct use of 3-Chloro-4-methylbenzoic acid are not readily available in the

public domain, patent literature outlines common synthetic strategies. One general approach

for the synthesis of related compounds involves the chlorination of a toluic acid derivative.
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General Workflow for Synthesis of Chloro-Methylbenzoic Acid Derivatives:

The synthesis of chloro-substituted methylbenzoic acids often involves multi-step processes

that can include esterification, chlorination, and hydrolysis. For instance, a general pathway

could involve:

Esterification: Protection of the carboxylic acid group of a starting material like p-toluic acid.

Chlorination: Introduction of chlorine atoms onto the aromatic ring.

Hydrolysis: Removal of the ester protecting group to yield the final carboxylic acid product.

A visual representation of this generalized workflow is provided below.

General Synthetic Workflow

Starting Material Synthetic Steps Product

p-Toluic Acid Esterification
(Protection)

Reagents Chlorination
Intermediate

Hydrolysis
(Deprotection)

Chlorinated Intermediate
Substituted

Chloro-Methylbenzoic Acid
Final Product

Click to download full resolution via product page

Caption: Generalized synthetic pathway for producing substituted chloro-methylbenzoic acids.

Safety and Handling
3-Chloro-4-methylbenzoic acid is classified as an irritant. It is important to handle this

chemical with appropriate personal protective equipment in a well-ventilated area.

Hazard Identification
Hazard Statement Description

H315 Causes skin irritation[5]

H319 Causes serious eye irritation[5]

H335 May cause respiratory irritation[5]
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Precautionary Measures
Precautionary Code Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.[4]

P280
Wear protective gloves/eye protection/face

protection.[4]

P302 + P352 IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Standard laboratory procedures should be followed, including the use of a fume hood, safety

glasses, and chemical-resistant gloves. Store in a cool, dry, and well-ventilated area, away

from incompatible materials.[6]

Logical Relationships in Drug Development
As a key intermediate, 3-Chloro-4-methylbenzoic acid fits into the broader logic of drug

discovery and development as a starting point for generating novel molecular entities. Its utility

can be visualized as a branching point from which diverse chemical scaffolds can be accessed.
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Chemical Transformations

Resulting Scaffolds

Potential Applications

3-Chloro-4-methylbenzoic Acid
(Building Block)
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Amide Derivatives Ester Derivatives Biaryl/Stilbene Derivatives

Active Pharmaceutical
Ingredients (APIs)

Click to download full resolution via product page

Caption: Role of 3-Chloro-4-methylbenzoic acid as a versatile intermediate in generating

diverse chemical scaffolds for drug development.

Conclusion
3-Chloro-4-methylbenzoic acid is a commercially available and synthetically versatile building

block with significant applications in the pharmaceutical and chemical industries. Its well-

defined physical and chemical properties, coupled with its reactivity, make it a valuable

precursor for a wide array of target molecules. Proper handling and adherence to safety

protocols are essential when working with this compound. The continued exploration of its

synthetic utility is likely to lead to the discovery of new and valuable chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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